2,3-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C17H15N3O3S/c1-22-13-10-6-9-12(14(13)23-2)15(21)18-17-20-19-16(24-17)11-7-4-3-5-8-11/h3-10H,1-2H3,(H,18,20,21)
• InChI Key: QTYSXQOAGLWTGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NN=C(S2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

“2,3-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide” is a benzamide compound. Benzamides are a significant class of amide compounds that have been widely used in various industries such as medical, industrial, biological, and potential drug industries. They have applications in the treatment of cancer, hypercholesterolemia, and more.

Synthesis Analysis

The synthesis of this compound starts from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. All the obtained products were purified, and the analysis of these products was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular formula of this compound is C12H13N3O3S. It has an average mass of 279.315 Da and a monoisotopic mass of 279.067749 Da.

Chemical Reactions Analysis

The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity. Some of the synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Scientific Research Applications

Anti-Parkinson’s Activity

• . Some of these compounds exhibited good agonistic activity on dopamine receptors, making them potential ligands for studying the functional role of dopamine receptors in vivo. Their high log P values suggest that they can easily cross the blood-brain barrier.

Fluorescent Properties

• In a recent study, a novel triphenylamine-based 1,3,4-thiadiazole derivative (DPTA) was synthesized. DPTA displayed aggregation-induced emission (AIE) activity and demonstrated clear intramolecular charge transfer (ICT) characteristics. .

Cytotoxic Effects

• Compounds containing the 1,3,4-thiadiazole moiety have been evaluated for cytotoxic effects. For instance, a study assessed the impact of compounds 1–10 on leukemia cell lines (K562, Jurkat, MT-2) and the HeLa human cervical carcinoma cell line. .

Antioxidant and Antibacterial Activities

• Researchers have explored the antioxidant and antibacterial properties of thiadiazole derivatives. .

Pharmacological Activity of Indole Derivatives

• Although not directly related to the compound, it’s worth noting that indole derivatives have diverse biological and clinical applications. .

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Mode of Action

Similar compounds have been shown to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Similar compounds have been shown to interact with a variety of biochemical pathways, leading to a broad spectrum of biological activities .

Result of Action

Similar compounds have been shown to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Future Directions

The future directions for this compound could involve further in vivo biochemical tests of effective amides. This could help in exploring its potential applications in various fields, including the medical and pharmaceutical industries.